6-Chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde

• IUPAC Name: 6-chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• InChI: InChI=1S/C6H3ClN2OS/c7-5-4(3-10)9-1-2-11-6(9)8-5/h1-3H
• InChI Key: ZUBBEEJDPFMKHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=NC(=C(N21)C=O)Cl
• Molecular Formula: C6H3ClN2OS
• DSSTOX Substance ID: DTXSID70317394
• Molecular Weight: 186.62 g/mol
• CAS RN: 23576-84-3

Description

“6-Chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde”, also known as CITCO, is an imidazothiazole derivative. It has been identified as a novel human constitutive androstane receptor (CAR) agonist. It has potent activity in an in vitro fluorescence-based CAR activation assay.

Synthesis Analysis

The synthesis of aldehydes, including “6-Chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde”, can be performed using the Vilsmeier-Haack (V-H) reaction. The V-H reagent is prepared by adding POCl3 into a stirred solution of DMF in CHCl3 at 0–5 °C.

Molecular Structure Analysis

The molecular formula of “6-Chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde” is C5H3ClN2S. Its InChIKey is WOZMDYAJHVHPMD-UHFFFAOYSA-N. The canonical SMILES representation is C1=CSC2=NC(=CN21)Cl.

Chemical Reactions Analysis

The compound is an imidazothiazole derivative and has been used to distinguish the function of human CAR from that of human PXR.

Physical And Chemical Properties Analysis

The molecular weight of “6-Chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde” is 158.61 g/mol. It has a topological polar surface area of 45.5 Ų. The compound has a complexity of 122.

Scientific Research Applications

1. Application in Neuropharmacology

• Summary of the Application : The compound N1-(6-chloroimidazo[2,1-b][1,3]thiazole-5-sulfonyl)tryptamine, which is derived from 6-Chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde, has been identified as a potent and selective 5-HT6 receptor agonist. This receptor is a subtype of the serotonin receptor, which plays a crucial role in the neurotransmission of serotonin in the brain.
• Methods of Application : The compound was tested for its affinity and potency at the 5-HT6 receptor, and its selectivity was assessed against a panel of over 40 other receptors and ion channels.
• Results or Outcomes : The compound showed high affinity (Ki = 2 nM), potency (EC50 = 6.5 nM), and efficacy (Emax = 95.5%) at the 5-HT6 receptor. It was also found to increase GABA levels in the rat frontal cortex and showed activity in the schedule-induced polydipsia model for obsessive-compulsive disorders.

2. Application in Anticancer Research

• Summary of the Application : A series of imidazo[2,1-b]thiazole-based chalcone derivatives, which are derived from 6-Chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde, were designed, synthesized, and tested for their anticancer activities.
• Methods of Application : The cytotoxic ability of the compounds was tested on three different types of cancer cells (colorectal adenocarcinoma HT-29, lung carcinoma A-549, and breast adenocarcinoma MCF-7) and mouse fibroblast cells (3T3-L1) by XTT tests.
• Results or Outcomes : All the test compounds exhibited much higher cytotoxic activity on the cancer cells than that of normal 3T3-L1 cells. Among the compounds, one particular compound stood out with its IC50 (9.76 µM) and SI (14.99) values on MCF-7 cells.

3. Application in Antifungal Medication

• Summary of the Application : Thiazole-based compounds, which can be derived from 6-Chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde, have been used in the formulation of antifungal medications.
• Methods of Application : These medications are typically applied topically to suppress skin infections caused by various fungi.
• Results or Outcomes : The effectiveness of these medications is largely dependent on the specific type of fungal infection and the patient’s individual response to treatment.

4. Application in Analgesic and Anti-inflammatory Activities

• Summary of the Application : Certain compounds derived from 6-Chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde have shown significant analgesic and anti-inflammatory activities.
• Methods of Application : These compounds are typically administered in a pharmaceutical formulation, and their effectiveness is evaluated through clinical trials.
• Results or Outcomes : The specific results or outcomes can vary widely depending on the specific compound and the conditions under which it is tested.

5. Application in Antipsychotic Drug Development

• Summary of the Application : N1-(6-chloroimidazo[2,1-b][1,3]thiazole-5-sulfonyl)tryptamine, a derivative of 6-Chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde, has been identified as a potent, selective, and orally active 5-HT6 receptor agonist. This receptor is a subtype of the serotonin receptor, which plays a crucial role in the neurotransmission of serotonin in the brain.
• Methods of Application : The compound was tested for its affinity and potency at the 5-HT6 receptor, and its selectivity was assessed against a panel of over 40 other receptors and ion channels.
• Results or Outcomes : The compound showed high affinity (Ki = 2 nM), potency (EC50 = 6.5 nM), and efficacy (Emax = 95.5%) at the 5-HT6 receptor. It was also found to increase GABA levels in the rat frontal cortex and showed activity in the schedule-induced polydipsia model for obsessive-compulsive disorders.

6. Application in Antitumor and Cytotoxic Activity

• Summary of the Application : A series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides, which are derived from 6-Chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde, were synthesized and reported their cytotoxicity activity on three human tumor cell lines.
• Methods of Application : The cytotoxic ability of the compounds was tested on three human tumor cell lines.
• Results or Outcomes : One of the compounds demonstrated the most potent effect on a prostate cancer.